Cas no 22036-26-6 (3-(4-Aminophenyl)-1,3-oxazolidin-2-one)

• Product Name: 3-(4-Aminophenyl)-1,3-oxazolidin-2-one
• CAS No: 22036-26-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD11167814
• CID: 850575
• PubChem ID: 17940841
• Update Time: 2025-10-29

3-(4-Aminophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 3-(4-aminophenyl)-
• 3-(4-aminophenyl)-1,3-oxazolidin-2-one
• 3‐(4‐AMINOPHENYL)OXAZOLIDIN‐2‐ONE
• 3-(4'aminophenoxy)-3,6-dihydro-4-methyl-2H-pyran
• 3-(4-aminophenoxy)-3,6-dihydro-4-methyl-2H-pyran
• 3-(4-aminophenyl)-oxazolidin-2-one
• 3-(4-amino-phenyl)-oxazolidin-2-one
• 3-< 4-Amino-phenyl> -oxazolidin-2-on
• 3-m-Aminophenyl-2-oxazolidinon
• ACMC-20myhr
• Benzenamine, 4-[(3,6-dihydro-4-methyl-2H-pyran-3-yl)oxy]-
• CTK0F2727
• DB-293616
• 22036-26-6
• AKOS005172302
• 3-(4-AMINOPHENYL)-1,3-OXAZOLAN-2-ONE
• DDCWSJXZZUOJRT-UHFFFAOYSA-N
• EN300-51935
• STK505858
• MFCD11167814
• CS-0250701
• G22888
• Z336028106
• SCHEMBL1377738
• 3-(4-aminophenyl)oxazolidin-2-one
• 3-(4-Aminophenyl)-1,3-oxazolidin-2-one

• MDL： MFCD11167814
• Inchi： 1S/C9H10N2O2/c10-7-1-3-8(4-2-7)11-5-6-13-9(11)12/h1-4H,5-6,10H2
• InChI Key： DDCWSJXZZUOJRT-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC(=CC=2)N)CC1)=O

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.56

3-(4-Aminophenyl)-1,3-oxazolidin-2-one Security Information

• HazardClass：IRRITANT

Additional information on 3-(4-Aminophenyl)-1,3-oxazolidin-2-one

Introduction to 3-(4-Aminophenyl)-1,3-oxazolidin-2-one (CAS No. 22036-26-6)

3-(4-Aminophenyl)-1,3-oxazolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 22036-26-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazolidinone class, a structural motif known for its broad biological activity and utility in drug design. The presence of both an amine and an oxazolidinone ring in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and therapeutic applications.

The structure of 3-(4-Aminophenyl)-1,3-oxazolidin-2-one features a five-membered heterocyclic ring containing an oxygen atom, with an amine substituent at the 4-position of the phenyl ring attached to the oxazolidinone core. This specific arrangement contributes to its reactivity and potential interactions with biological targets. The compound’s amine group serves as a hydrogen bond donor, facilitating interactions with nucleophilic or acidic residues in proteins, while the oxazolidinone ring provides stability and modularity for further derivatization.

In recent years, there has been growing interest in oxazolidinone derivatives due to their demonstrated efficacy as antimicrobial agents, particularly against resistant bacterial strains. The mechanism of action often involves inhibition of bacterial cell wall synthesis or disruption of essential metabolic pathways. The amine moiety in 3-(4-Aminophenyl)-1,3-oxazolidin-2-one plays a crucial role in modulating these interactions, making it a valuable scaffold for developing novel antibiotics or antimicrobial agents.

Recent studies have highlighted the potential of 3-(4-Aminophenyl)-1,3-oxazolidin-2-one as a lead compound for drug discovery. Its ability to undergo further functionalization allows chemists to explore various modifications that could enhance its pharmacological properties. For instance, introducing additional substituents at the phenyl ring or the oxazolidinone core could alter its solubility, bioavailability, and target specificity. Such modifications are essential for optimizing drug candidates for clinical use.

The pharmaceutical industry has been particularly interested in oxazolidinones due to their versatility and therapeutic potential. Beyond antimicrobial applications, these compounds have shown promise in other areas such as anti-inflammatory, anticancer, and antiviral therapies. The broad spectrum of activity observed in related oxazolidinone derivatives suggests that 3-(4-Aminophenyl)-1,3-oxazolidin-2-one could be a valuable starting point for developing new treatments against various diseases.

From a synthetic chemistry perspective, 3-(4-Aminophenyl)-1,3-oxazolidin-2-one is notable for its accessibility through well-established synthetic routes. The preparation typically involves condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The biological activity of 3-(4-Aminophenyl)-1,3-oxazolidin-2-one has been investigated through various experimental approaches. In vitro studies have demonstrated its interaction with multiple biological targets, including enzymes and receptors involved in pathogenic processes. These interactions are often mediated by the compound’s ability to form stable hydrogen bonds or engage in hydrophobic interactions with key residues in biological macromolecules.

One of the most compelling aspects of this compound’s potential is its versatility as a pharmacological scaffold. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can predict how different derivatives might interact with biological targets. This approach has accelerated the identification of novel drug candidates and reduced the time required for experimental validation.

The development of new antibiotics remains a critical challenge due to the rise of antibiotic-resistant bacteria. Oxazolidinones, including derivatives like 3-(4-Aminophenyl)-1,3-oxazolidin-2-one, offer a promising alternative by targeting mechanisms distinct from traditional antibiotics. This makes them particularly relevant in addressing multidrug-resistant infections, where conventional treatments are often ineffective.

In conclusion, 3-(4-Aminophenyl)-1,3-oxazolidin-2-one (CAS No. 22036-26-6) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structural features and demonstrated biological activity position it as a valuable candidate for further research and development. As our understanding of drug design evolves, this compound will likely continue to play an important role in addressing global health challenges related to infectious diseases and other therapeutic areas.